Cas no 157892-09-6 (8,10,12,14,16-Octadecapentaenoic acid, (8E,10E,12E,14E,16E)-)

• Product Name: 8,10,12,14,16-Octadecapentaenoic acid, (8E,10E,12E,14E,16E)-
• CAS No: 157892-09-6
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 1335439
• PubChem ID: 54057168
• Update Time: 2025-04-20

8,10,12,14,16-Octadecapentaenoic acid, (8E,10E,12E,14E,16E)- Chemical and Physical Properties

Names and Identifiers

• 8,10,12,14,16-Octadecapentaenoic acid, (8E,10E,12E,14E,16E)-
• octadeca-8,10,12,14,16-pentaenoic acid
• 157892-09-6
• DTXSID00708716

• Inchi： 1S/C18H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-11H,12-17H2,1H3,(H,19,20)
• InChI Key： LXBCNFIWOCGTTN-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC=CC=CC=CC=CC=CC)=O

Computed Properties

• Exact Mass: 274.19338
• Monoisotopic Mass: 274.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives